Cas no 5100-00-5 (N-benzyl-3-phenylprop-2-enamide)

N-benzyl-3-phenylprop-2-enamide structure
5100-00-5 structure
Product Name:N-benzyl-3-phenylprop-2-enamide
CAS No:5100-00-5
MF:C16H15NO
MW:237.296404123306
MDL:MFCD00450499
CID:363627
PubChem ID:910211
Update Time:2025-04-19

N-benzyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-phenyl-N-(phenylmethyl)-, (2E)-
    • N-benzyl-3-phenylprop-2-enamide
    • (2E)-N-Benzyl-3-phenyl-2-propenamide #
    • 5100-00-5
    • AKOS001407469
    • CCG-260162
    • CMLDBU00000340
    • MPWRITRYGLHZBT-VAWYXSNFSA-N
    • N-Benzylcinnamamide
    • N-benzyl-3-phenylacrylamide
    • BS-49087
    • Benzenepropenamide, N-(phenylmethyl)-
    • (2E)-N-Benzyl-3-phenyl-2-propenamide
    • Z27749544
    • BDBM50429776
    • (2E)-N-benzyl-3-phenylprop-2-enamide
    • NCGC00161442-01
    • SCHEMBL21179046
    • EN300-12613272
    • (E)-N-benzyl-3-phenylprop-2-enamide
    • EN300-25657759
    • (E)-N-Benzylcinnamamide
    • F71818
    • SCHEMBL16644095
    • JRG-9-6
    • CHEMBL2336352
    • STK325498
    • MDL: MFCD00450499
    • Inchi: 1S/C16H15NO/c18-16(12-11-14-7-3-1-4-8-14)17-13-15-9-5-2-6-10-15/h1-12H,13H2,(H,17,18)/b12-11+
    • InChI Key: MPWRITRYGLHZBT-VAWYXSNFSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.11545
  • Monoisotopic Mass: 237.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.111±0.06 g/cm3(Predicted)
  • Melting Point: 103-104 °C
  • Boiling Point: 466.8±38.0 °C(Predicted)
  • PSA: 29.1
  • pka: 15.33±0.46(Predicted)

N-benzyl-3-phenylprop-2-enamide Pricemore >>

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